![molecular formula C48H84N2O17 B1198313 Megalomicin C1](/img/structure/B1198313.png)
Megalomicin C1
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Megalomicin C1 is a macrolide.
Scientific Research Applications
Biosynthesis and Genetic Engineering Megalomicin C1, a compound with antiparasitic, antiviral, and antibacterial properties, is produced by Micromonospora megalomicea and is distinct from erythromycin due to a unique deoxyamino sugar, megosamine. Research has focused on the biosynthesis pathway of megalomicin, highlighting the cloning and sequencing of the megalomicin biosynthetic gene cluster. This has enabled the transformation of erythromycin to megalomicin in Saccharopolyspora erythraea through heterologous expression, pointing towards the potential for engineering novel megalomicin analogues with improved therapeutic activities. The genetic engineering of the erythromycin PKS and familiarity with S. erythraea's genetic manipulation opens up possibilities for the production of novel antibiotics through the engineering of megalomicin analogues (Volchegursky et al., 2000).
Polyketide Synthase (PKS) Comparison and Production The megalomicin and erythromycin polyketide synthases (PKSs), which produce the same aglycon product, have been examined for differences in polyketide production levels in Escherichia coli. Through the expression of various combinations of their genes, insights into the PKS modules responsible for differences in production levels were gained. This research not only aids in understanding the biosynthetic pathways but also suggests methods to overcome enzyme deficiencies in heterologous polyketide production, potentially improving the yields of desired compounds (Murli et al., 2004).
TDP-l-Megosamine Biosynthesis for Megalomicin A Production The biosynthesis pathway of TDP-l-megosamine, a critical component of megalomicin A, was elucidated, demonstrating its production from TDP-4-keto-6-deoxy-d-glucose through a series of biosynthetic steps. This pathway's reconstitution in E. coli not only advances our understanding of megalomicin A production but also suggests potential routes for the heterologous production of this and related compounds, expanding the toolkit for producing bioactive glycosylated compounds (Useglio et al., 2010).
properties
Product Name |
Megalomicin C1 |
---|---|
Molecular Formula |
C48H84N2O17 |
Molecular Weight |
961.2 g/mol |
IUPAC Name |
[(2S,3S,4R,6R)-4-acetyloxy-6-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-7-[(2S,4R,5R,6S)-4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-12,13-dihydroxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-4-yl]oxy]-2,4-dimethyloxan-3-yl] acetate |
InChI |
InChI=1S/C48H84N2O17/c1-18-34-48(13,58)41(56)25(4)37(53)23(2)21-46(11,67-35-20-33(50(16)17)38(54)28(7)60-35)42(65-45-39(55)32(49(14)15)19-24(3)59-45)26(5)40(27(6)44(57)63-34)64-36-22-47(12,66-31(10)52)43(29(8)61-36)62-30(9)51/h23-29,32-36,38-43,45,54-56,58H,18-22H2,1-17H3/t23-,24-,25+,26+,27-,28+,29+,32+,33-,34-,35+,36+,38+,39-,40+,41-,42-,43+,45+,46-,47-,48-/m1/s1 |
InChI Key |
NGOSGEYHKQYUTN-XIBKBKGSSA-N |
Isomeric SMILES |
CC[C@@H]1[C@@]([C@@H]([C@H](C(=O)[C@@H](C[C@@]([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]2C[C@@]([C@H]([C@@H](O2)C)OC(=O)C)(C)OC(=O)C)C)O[C@H]3[C@@H]([C@H](C[C@H](O3)C)N(C)C)O)(C)O[C@H]4C[C@H]([C@H]([C@@H](O4)C)O)N(C)C)C)C)O)(C)O |
SMILES |
CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)OC(=O)C)(C)OC(=O)C)C)OC3C(C(CC(O3)C)N(C)C)O)(C)OC4CC(C(C(O4)C)O)N(C)C)C)C)O)(C)O |
Canonical SMILES |
CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)OC(=O)C)(C)OC(=O)C)C)OC3C(C(CC(O3)C)N(C)C)O)(C)OC4CC(C(C(O4)C)O)N(C)C)C)C)O)(C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.